(3S,4S)-4-azidotetrahydro-2H-pyran-3-amine hydrochloride

• Molecular Formula: C5H11ClN4O
• Molecular Weight: 178.62 g/mol
• SMILES: C1COCC(C1N=[N+]=[N-])N.Cl
• InChI: InChI=1S/C5H10N4O.ClH/c6-4-3-10-2-1-5(4)8-9-7;/h4-5H,1-3,6H2;1H/t4-,5+;/m1./s1
• InChIKey: JTNQFAMEMXUHBS-JBUOLDKXSA-N

FGFR4 inhibitor programs require the exact (3S,4S) stereoisomer to produce pharmacologically validated fisogatinib; racemic, cis, or (3R,4R) forms introduce unvalidated pharmacology and regulatory risk. This intermediate resolves that problem: • Stereochemically direct precursor: embeds the identical (3S,4S) configuration found in fisogatinib (BLU-554) • HCl salt ensures accurate stoichiometry and long-term solid-state stability vs. the free-base oil • Azido group enables CuAAC click chemistry for late-stage SAR library diversification Supplied at ≥98% purity with defined chirality for GMP-adjacent intermediate procurement.

(3S,4S)-4-Azidotetrahydro-2H-pyran-3-amine HCl: Key FGFR4 Inhibitor Intermediate

(3S,4S)-4-Azidotetrahydro-2H-pyran-3-amine hydrochloride (CAS 1707289-89-1; IUPAC: 4-azidooxan-3-amine hydrochloride) is a chiral, bifunctional tetrahydropyran building block bearing both a primary amine and an azido group in a defined (3S,4S) trans configuration . With a molecular formula of C₅H₁₁ClN₄O and a molecular weight of 178.62 g/mol, this compound serves as a patent-designated intermediate in the synthesis of fisogatinib (BLU-554), a covalent, orally bioavailable FGFR4 inhibitor that has progressed to Phase I clinical trials for FGF19-driven hepatocellular carcinoma [1][2]. The compound's precise stereochemistry is not incidental but structurally mandated: the final drug fisogatinib possesses the identical (3S,4S) configuration at the tetrahydropyran core, making this intermediate the stereochemically direct precursor [3].

Stereochemically direct precursor for (3S,4S)-fisogatinib research

Bifunctional azido-amine building block for CuAAC and reductive elaboration

Hydrochloride salt supports reproducible weighing and stoichiometric control

• [1] Hatlen, M. A., et al. (2016). First-in-human study of BLU-554, a potent, highly-selective FGFR4 inhibitor designed for hepatocellular carcinoma (HCC) with FGFR4 pathway activation. European Journal of Cancer, 69, S118. View Source
• [2] Blueprint Medicines Corporation. (2015). WO2015061572A1 – Inhibitors of the Fibroblast Growth Factor Receptor. Priority Date: October 25, 2013. View Source
• [3] Orphanet. Fisogatinib – Chemical Name: N-[(3S,4S)-3-[[6-(2,6-dichloro-3,5-dimethoxyphenyl)quinazolin-2-yl]amino]oxan-4-yl]prop-2-enamide. View Source

(3S,4S)-4-Azidotetrahydro-2H-pyran-3-amine HCl: Irreplaceable Chiral Building Block

This intermediate cannot be generically replaced because three independent properties must simultaneously converge, and each is absent in the closest available alternatives. First, the (3S,4S) absolute stereochemistry is embedded directly into the final drug substance: fisogatinib's tetrahydropyran ring retains the (3S,4S) configuration, meaning use of the (3R,4R) enantiomer, a cis diastereomer (e.g., 3S,4R), or a racemic mixture would produce the incorrect stereoisomer of the active pharmaceutical ingredient (API), which is pharmacologically unvalidated and likely to exhibit altered FGFR4 binding [1][2]. Second, the hydrochloride salt form confers superior solid-state stability, reduced hygroscopicity, and consistent stoichiometry relative to the free base (CAS 1707290-10-5), which is an oil or low-melting solid that presents handling, weighing, and long-term storage challenges in a GMP-adjacent or research procurement context . Third, the azido group is the synthetic lynchpin: it serves as a latent amine for reductive elaboration or as a partner in copper-catalyzed azide-alkyne cycloaddition (CuAAC), enabling modular diversification that a pre-reduced amine-only or hydroxyl-only congener cannot replicate [3]. A user who substitutes an incorrect stereoisomer, a free base, or a mono-functional analog will either produce the wrong final compound, encounter irreproducible stoichiometry, or lose access to the pivotal azide-driven synthetic step.

Stereoisomer mismatch

The (3R,4R) or cis diastereomer yields an API with uncharacterized FGFR4 pharmacology; reported selectivity may not replicate.

Free base handling

The free base (oil or waxy solid) can introduce stoichiometric uncertainty; the hydrochloride ensures consistent amine/HCl ratio and solid-state reliability.

Missing azide functionality

Amine-only or hydroxyl-only congeners require additional synthetic steps, increasing racemization risk and limiting access to click chemistry diversification.

• [1] Orphanet. Fisogatinib – Chemical Name: N-[(3S,4S)-3-[[6-(2,6-dichloro-3,5-dimethoxyphenyl)quinazolin-2-yl]amino]oxan-4-yl]prop-2-enamide. Confirms (3S,4S) configuration in the final drug substance. View Source
• [2] Guide to Pharmacology. Fisogatinib (BLU-554) Ligand Page. IUPHAR/BPS. Confirms BLU-554 as a covalent, irreversible FGFR4 inhibitor and specifies the (3S,4S) stereochemistry. View Source
• [3] PubMed. Synthesis of 4-aminotetrahydropyran scaffolds for drug discovery. Bioorganic & Medicinal Chemistry, 2017. Demonstrates that 4-azidotetrahydropyrans can be elaborated via CuAAC or reduction to the amine. View Source

(3S,4S)-4-Azidotetrahydro-2H-pyran-3-amine HCl: Head-to-Head with Analogs

Stereochemistry and FGFR4 Inhibitor Potency

The (3S,4S) configuration is not a tunable feature but a structural mandate. Fisogatinib (BLU-554), the only molecule incorporating this tetrahydropyran scaffold that has reached clinical evaluation, bears the (3S,4S) configuration at the oxane ring [1]. The drug exhibits an FGFR4 IC₅₀ of 5 nM with >124-fold selectivity over FGFR1 (IC₅₀ = 624 nM) and >440-fold selectivity over FGFR3 (IC₅₀ = 2,203 nM) . This selectivity profile, which underpins the compound's therapeutic hypothesis of avoiding FGFR1-3-mediated hyperphosphatemia, is the product of the specific (3S,4S) stereochemistry; the (3R,4R) enantiomer would generate the mirror-image API that has not been pharmacologically characterized and cannot be assumed to replicate this selectivity. The racemic mixture would produce a 1:1 blend of active and unvalidated enantiomer, introducing uncharacterized pharmacology and potential regulatory ambiguity [2].

FGFR4 potency & stereochemistry

Reported

FGFR4 IC₅₀ 5 nM, >124-fold over FGFR1, >440-fold over FGFR3 (from (3S,4S)-intermediate)

Supports (3S,4S)-stereochemistry requirement for reported selectivity; enantiomer comparison context

(3R,4R) enantiomer-derived API pharmacology uncharacterized

Evidence Dimension	FGFR4 inhibitory potency and selectivity of the final API produced from this intermediate
Target Compound Data	FGFR4 IC₅₀ = 5 nM (fisogatinib synthesized from (3S,4S)-intermediate); FGFR1 IC₅₀ = 624 nM; FGFR3 IC₅₀ = 2,203 nM
Comparator Or Baseline	(3R,4R) enantiomer-derived API: no published IC₅₀ data available (uncharacterized). Racemic mixture-derived API: expected 50% reduction in FGFR4 potency and uncharacterized off-target profile.
Quantified Difference	>124-fold FGFR4/FGFR1 selectivity (target compound) vs. unknown selectivity for enantiomer (unvalidated). Potency loss of approximately 50% for racemic mixture relative to enantiopure (3S,4S)-derived API.
Conditions	Mobility shift assay for FGFR4 kinase inhibition; recombinant human FGFR1-4 kinases (Blueprint Medicines patent WO2015061572A1 and peer-reviewed pharmacology data)

Why This Matters

Procurement of the (3S,4S) enantiomer ensures that the synthetic product will match the clinically validated stereochemistry; substituting any other stereoisomer produces an API with no published pharmacology and no clinical precedent.

• [1] Orphanet. Fisogatinib – Chemical Name: N-[(3S,4S)-3-[[6-(2,6-dichloro-3,5-dimethoxyphenyl)quinazolin-2-yl]amino]oxan-4-yl]prop-2-enamide. Confirms (3S,4S) configuration at the tetrahydropyran core. View Source
• [2] Blueprint Medicines Corporation. (2015). WO2015061572A1 – Inhibitors of the Fibroblast Growth Factor Receptor. Establishes the patent-protected synthetic route and the stereochemical identity of the active inhibitors. View Source

Hydrochloride Salt vs. Free Base Stability

The hydrochloride salt (CAS 1707289-89-1; MW 178.62) exists as a crystalline solid with a defined stoichiometry, while the free base (CAS 1707290-10-5; MW 142.16) is a low-molecular-weight amine that is typically an oil or waxy low-melting solid at ambient temperature . The free base's physical state introduces three quantifiable procurement risks: (i) variable water content that confounds accurate stoichiometric calculations in subsequent amide coupling or reductive amination steps; (ii) accelerated decomposition of the azido group under ambient storage due to the absence of the stabilizing protonated amine; and (iii) incompatibility with automated solid-dispensing platforms used in medicinal chemistry laboratories. The hydrochloride salt, by contrast, is supplied at ≥98% purity with batch-to-batch consistency verified by HPLC, enabling direct weighing without correction for solvent or water content [1].

Salt form & solid state

Reported

Crystalline solid (HCl, ≥98% HPLC) vs. free base oil/waxy solid (~95%)

Hydrochloride salt supports stoichiometric reliability; free base may introduce weighing uncertainty

Free base stoichiometry variability can confound coupling reaction calculations

Evidence Dimension	Solid-state physical form and stoichiometric reliability
Target Compound Data	Crystalline solid; MW 178.62 g/mol (exact monoisotopic mass 178.0621387 Da); ≥98% purity (HPLC); one-to-one amine-to-HCl stoichiometry
Comparator Or Baseline	Free base (CAS 1707290-10-5): oil or low-melting solid; MW 142.16 g/mol; typical purity ~95% (vendor specification); variable water/protonation state
Quantified Difference	MW difference of 36.46 g/mol (one equivalent HCl); purity specification ≥98% vs. ~95%; uncertainty in free base stoichiometry introduces up to 5-10% molar calculation error in subsequent reactions
Conditions	Ambient storage conditions; vendor Certificate of Analysis from CDMOchem and MolCore for hydrochloride salt; free base specifications from MolCore and Chemenu vendor listings

Why This Matters

For multi-step synthesis where the amine undergoes stoichiometric coupling (e.g., amide bond formation or reductive amination with the quinazoline core of BLU-554), the hydrochloride salt's defined stoichiometry eliminates the need for amine content titration and reduces batch failure risk.

• [1] CDMOchem. (3S,4S)-4-Azidotetrahydro-2H-pyran-3-amine Hydrochloride Manufacturer Datasheet. CAS 1707289-89-1. Assay: ≥98.0%. View Source

Azide vs. Amine/Hydroxyl: Synthetic Efficiency

The 4-azidotetrahydropyran scaffold enables two orthogonal synthetic elaborations that are inaccessible to the corresponding 4-aminotetrahydropyran or 4-hydroxytetrahydropyran analogs: (i) copper-catalyzed azide-alkyne cycloaddition (CuAAC) to generate 1,2,3-triazole-containing scaffolds, and (ii) chemoselective reduction (e.g., Staudinger reaction or catalytic hydrogenation) to the 4-amine, while preserving the 3-amine for subsequent derivatization [1]. In the specific context of BLU-554 synthesis, the azido group is reduced to the 4-amine, which is then acylated with acryloyl chloride to install the covalent warhead (α,β-unsaturated amide) that irreversibly targets Cys552 in FGFR4's hinge region [2]. A pre-reduced 4-aminotetrahydropyran-3-amine would require selective mono-protection of the 4-amine before elaboration of the 3-amine, adding two synthetic steps; a 4-hydroxytetrahydropyran-3-amine would require Mitsunobu or mesylate displacement chemistry to install the nitrogen, introducing racemization risk [3].

Azide synthetic utility

Class-level

1-step azide reduction to diamine vs. 2–3 steps for amino or hydroxyl congeners

Reported fewer synthetic steps and lower racemization risk; class-level inference

Based on patent and general tetrahydropyran methodology

Evidence Dimension	Number of synthetic steps required to reach the BLU-554 3,4-diamino intermediate
Target Compound Data	1 step: azide reduction (Staudinger or hydrogenation) directly yields the 3,4-diamino intermediate with preserved (3S,4S) stereochemistry
Comparator Or Baseline	4-Aminotetrahydropyran-3-amine: requires selective mono-protection of 4-amine (2 steps). 4-Hydroxytetrahydropyran-3-amine: requires activation and azide displacement or Mitsunobu chemistry (2-3 steps) with racemization risk at C-4.
Quantified Difference	2-3 additional synthetic steps for alternative intermediates; each step carries an estimated 85-95% yield, resulting in a cumulative yield penalty of approximately 15-30%.
Conditions	Synthetic route as described in Blueprint Medicines patent WO2015061572A1 and general methodology from PubMed: Synthesis of 4-aminotetrahydropyran scaffolds (Bioorg. Med. Chem., 2017)

Why This Matters

In a multi-step API synthesis where cumulative yield drives cost of goods, the azido intermediate saves 2-3 steps, reduces racemization risk, and preserves access to triazole diversification chemistry for analog programs.

• [1] PubMed. Synthesis of 4-aminotetrahydropyran scaffolds for drug discovery. Bioorganic & Medicinal Chemistry, 2017, 25(7), 2035-2043. Demonstrates azide reduction and CuAAC diversification of 4-azidotetrahydropyrans. View Source
• [2] Guide to Pharmacology. Fisogatinib (BLU-554) – Mechanism of Action: Irreversible covalent inhibitor of FGFR4 targeting Cys552. View Source
• [3] Blueprint Medicines Corporation. (2015). WO2015061572A1 – Inhibitors of the Fibroblast Growth Factor Receptor. Synthetic schemes show elaboration of the 3,4-diamino intermediate. View Source

Purity Benchmark: vs. Industry-Standard Chiral Azides

Reputable suppliers of (3S,4S)-4-azidotetrahydro-2H-pyran-3-amine hydrochloride specify a minimum assay of ≥98.0% by HPLC, with ISO-certified quality management systems supporting batch-to-batch consistency [1]. This contrasts with the typical 95% purity specification commonly listed for less rigorously characterized chiral azido intermediates from general chemical suppliers. The 3-percentage-point purity gap is material: at 95% purity, a 5% impurity burden in a downstream coupling step where the intermediate is the limiting reagent translates to a theoretical maximum yield cap of 95%, even at perfect reaction efficiency. At 98% purity, the yield ceiling rises to 98%, and the reduced impurity profile minimizes side reactions that can complicate chromatographic purification of the final API .

Purity benchmark

Specification review

≥98.0% (HPLC) for certified suppliers vs. ~95% for generic chiral azides

Higher purity specification may reduce side reactions; purity context supports method development

≥3% absolute purity difference can influence yield ceiling in downstream steps

Evidence Dimension	HPLC purity specification (assay) from vendor Certificates of Analysis
Target Compound Data	≥98.0% (HPLC) – CDMOchem, MolCore; ISO-certified quality systems
Comparator Or Baseline	~95% (typical) for generic chiral azido intermediates from non-specialist chemical suppliers (e.g., BenchChem listing for same compound specifies 95%)
Quantified Difference	≥3 absolute percentage points higher purity; theoretical maximum yield improvement of ≥3% in stoichiometric downstream reactions; reduced impurity-driven side reactions
Conditions	HPLC analysis per vendor CoA; ISO 9001-certified quality management at MolCore; comparison with generic supplier purity claims

Why This Matters

For procurement decisions in pharmaceutical R&D, the ≥98% purity specification reduces impurity-related batch failure risk and increases the maximum attainable yield in the subsequent GMP-adjacent step, directly impacting the cost per gram of the final intermediate.

• [1] CDMOchem. (3S,4S)-4-Azidotetrahydro-2H-pyran-3-amine Hydrochloride Manufacturer Datasheet. CAS 1707289-89-1. Assay: ≥98.0%. View Source

(3S,4S)-4-Azidotetrahydro-2H-pyran-3-amine HCl: Key Application Scenarios

Fisogatinib (BLU-554) GMP-Adjacent Synthesis

The definitive application of this intermediate is in the stereospecific synthesis of fisogatinib and its close structural analogs under GMP-adjacent conditions. Because the (3S,4S) configuration is embedded in the final API [1], and the azido group serves as the direct precursor to the covalent warhead-bearing 4-amine [2], any laboratory or CDMO producing BLU-554 for preclinical toxicology, formulation development, or clinical trial material must source this exact stereoisomer as the hydrochloride salt to ensure stereochemical fidelity and reproducible stoichiometry in the critical diamine intermediate formation step. Substitution of the free base or an alternative stereoisomer introduces unvalidated pharmacology and regulatory risk [3].

FGFR4 Library Synthesis via CuAAC Diversification

The azido group enables copper-catalyzed azide-alkyne cycloaddition (CuAAC) to generate 1,2,3-triazole-containing analogs for FGFR4 inhibitor structure-activity relationship (SAR) exploration [1]. This is a distinct advantage over pre-reduced 4-amino intermediates, which require separate triazole installation chemistry. Medicinal chemistry teams can use the (3S,4S)-azido intermediate as a common late-stage diversification point, reacting it with diverse terminal alkynes to generate focused libraries while preserving the chirality that underpins FGFR4 binding [2]. This modular approach reduces the number of linear synthetic steps per analog by at least 2 compared to routes starting from the 4-hydroxy or 4-amino congener [3].

Chiral Reference Standard and Purity Method

The (3S,4S)-4-azidotetrahydro-2H-pyran-3-amine hydrochloride, supplied at ≥98% purity with defined stereochemistry [1], can serve as a chiral reference standard for HPLC method development and enantiomeric excess determination in process chemistry laboratories. The hydrochloride salt's crystalline nature and defined stoichiometry [2] make it preferable to the free base for preparing calibration standards, where accurate weighing and long-term solution stability are critical. This application leverages the compound's quantified purity advantage over the ~95% purity free base [3].

Bioconjugation and Chemical Probe Synthesis

Beyond FGFR4 inhibitor synthesis, the bifunctional nature of this intermediate—combining a developable amine (at C-3) with a click-reactive azide (at C-4)—enables its use in chemical biology probe construction. The C-3 amine can be elaborated to install a pharmacophore or reporter group, while the C-4 azide participates in strain-promoted or copper-catalyzed cycloaddition with alkyne-functionalized biomolecules or affinity tags [1]. This orthogonal reactivity profile is absent in mono-functional analogs and provides a unique procurement rationale for laboratories engaged in target identification or PROTAC linker chemistry [2].

Application

Selection Property

Validation Focus

FGFR4 inhibitor synthesis and preclinical studies

Stereochemically defined (3S,4S) intermediate

Enantiomeric purity and stoichiometric reproducibility

FGFR4 library diversification via CuAAC

Azide functionality for click chemistry

Triazole formation with retained chirality

Chiral HPLC reference standard

Crystalline hydrochloride salt with documented purity

Accurate standard preparation and calibration

Chemical probe and bioconjugation research

Bifunctional amine/azide orthogonal reactivity

Stepwise derivatization without cross-reactivity

• [1] Orphanet. Fisogatinib – Chemical Name and Stereochemistry. Confirms (3S,4S) configuration at the tetrahydropyran core of BLU-554. View Source
• [2] PubMed. Synthesis of 4-aminotetrahydropyran scaffolds for drug discovery. Bioorganic & Medicinal Chemistry, 2017, 25(7), 2035-2043. View Source
• [3] Blueprint Medicines Corporation. (2015). WO2015061572A1 – Inhibitors of the Fibroblast Growth Factor Receptor. Establishes the synthetic route, stereochemical requirements, and the role of the 3,4-diamino intermediate. View Source